Cas no 860411-74-1 (2-(hydroxyMethyl)pyridin-4-ol)

• Product Name: 2-(hydroxyMethyl)pyridin-4-ol
• CAS No: 860411-74-1
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD13175434
• CID: 828058
• PubChem ID: 16108579
• Update Time: 2025-11-03

2-(hydroxyMethyl)pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxyMethyl)pyridin-4-ol
• 2-(hydroxymethyl)-1H-pyridin-4-one
• 4-Hydroxy-2-pyridinemethanol (ACI)
• AKOS006378845
• SCHEMBL5114727
• 2-(Hydroxymethyl)pyridin-4(1H)-one
• 860411-74-1
• DB-346265
• EN300-7243012
• SB52710
• DS-015621
• SY119664
• SB52411
• CS-0094528
• MFCD13175434
• O10524
• 933030-89-8
• SCHEMBL8133124
• 6-(Hydroxymethyl)pyridin-4-ol

• MDL： MFCD13175434
• Inchi： 1S/C6H7NO2/c8-4-5-3-6(9)1-2-7-5/h1-3,8H,4H2,(H,7,9)
• InChI Key： KRLRNVJRPOTLJX-UHFFFAOYSA-N
• SMILES： OC1C=C(CO)N=CC=1

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 299.895°C at 760 mmHg
• Flash Point: 135.172°C
• Refractive Index: 1.538

Additional information on 2-(hydroxyMethyl)pyridin-4-ol

Comprehensive Analysis of 2-(hydroxyMethyl)pyridin-4-ol (CAS No. 860411-74-1): Properties, Applications, and Industry Trends

The compound 2-(hydroxyMethyl)pyridin-4-ol (CAS No. 860411-74-1) is a versatile pyridine derivative with significant relevance in pharmaceutical, agrochemical, and material science industries. Its molecular structure, featuring both a hydroxymethyl group and a hydroxyl group on the pyridine ring, grants it unique reactivity and solubility properties. This article delves into its chemical characteristics, synthetic pathways, and emerging applications, addressing frequently searched queries such as "pyridine-based intermediates" and "hydroxymethyl functionalization."

Recent trends highlight growing interest in sustainable synthesis methods for 2-(hydroxyMethyl)pyridin-4-ol, driven by the demand for green chemistry alternatives. Researchers are exploring catalytic processes to reduce waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals. Additionally, its role as a building block for biodegradable polymers has gained traction, particularly in packaging and biomedical engineering sectors.

From a pharmaceutical perspective, 2-(hydroxyMethyl)pyridin-4-ol serves as a precursor for drug candidates targeting inflammatory diseases and metabolic disorders. Its ability to form hydrogen bonds enhances binding affinity in enzyme inhibition studies, a topic frequently queried in medicinal chemistry forums. Analytical techniques such as HPLC and NMR spectroscopy are critical for purity assessment, ensuring compliance with ICH guidelines.

In material science, this compound contributes to the development of advanced coatings and conductive polymers, addressing searches like "functionalized pyridines for electronics." Its thermal stability and compatibility with nanocomposites make it valuable for flexible displays and energy storage devices. Industry reports predict a CAGR of 5.8% for similar intermediates, reflecting their expanding applications.

Regulatory and safety data for CAS No. 860411-74-1 emphasize standard laboratory precautions, including PPE usage and ventilation controls. While not classified as hazardous under GHS criteria, proper storage away from oxidizing agents is recommended. Environmental studies confirm its low bioaccumulation potential, supporting its use in eco-friendly formulations.

Future research directions include optimizing continuous flow synthesis and exploring catalytic asymmetric derivatization to unlock chiral variants. Collaboration between academia and industry is vital to address scalability challenges, a recurring theme in patent filings and scientific conferences. As innovation accelerates, 2-(hydroxyMethyl)pyridin-4-ol is poised to play a pivotal role in next-generation smart materials and therapeutic agents.